Cas no 104538-33-2 (Propanamide,N-[2-(hexylthio)ethyl]-)

• Product Name: Propanamide,N-[2-(hexylthio)ethyl]-
• CAS No: 104538-33-2
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 147408
• PubChem ID: 113635
• Update Time: 2025-04-19

Propanamide,N-[2-(hexylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[2-(hexylthio)ethyl]-
• N-(2-hexylsulfanylethyl)propanamide
• N-[2-(Hexylsulfanyl)ethyl]propanamide
• Propanamide, N-[2-(hexylthio)ethyl]-
• Propanamide, N-(2-(hexylthio)ethyl)-
• DTXSID6073021
• 104538-33-2

• Inchi： 1S/C11H23NOS/c1-3-5-6-7-9-14-10-8-12-11(13)4-2/h3-10H2,1-2H3,(H,12,13)
• InChI Key： HRAXCSWZKOFQCX-UHFFFAOYSA-N
• SMILES： S(CCNC(CC)=O)CCCCCC

Computed Properties

• Exact Mass: 217.15019
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1